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An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium
Thiosulfate

Introduction
Ammonium thiosulfate, with the chemical formula (NH₄)₂S₂O₃, is an inorganic compound of

significant interest across various fields, including agriculture, photography, and chemical

synthesis.[1][2] It serves as a valuable fertilizer, a rapid photographic fixing agent, a leaching

agent for precious metals, and a reducing agent in various chemical processes.[1][3][4] This

guide provides a comprehensive overview of its core physical and chemical properties, tailored

for researchers, scientists, and professionals in drug development.

Physical Properties
Ammonium thiosulfate is a white, colorless crystalline solid, often appearing as monoclinic

crystals. It is known to be hygroscopic and emits a distinct ammonia odor. The compound is

highly soluble in water, with slight solubility in acetone and insolubility in ethanol and diethyl

ether.

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of ammonium
thiosulfate for easy reference and comparison.
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Property Value Notes Citations

Molecular Formula
(NH₄)₂S₂O₃ or

H₈N₂O₃S₂

Molecular Weight 148.21 g/mol

Appearance

White, colorless

crystalline solid;

monoclinic crystals

Hygroscopic in nature

Odor Ammonia-like

Density 1.679 g/cm³ at 25 °C

Melting Point
Decomposes at 150

°C (302 °F)

Anhydrous salt

decomposes above

100 °C

Boiling Point
Decomposes upon

heating

Does not have a true

boiling point

Solubility in Water

Very soluble; 64 g/100

g at 20 °C; 173 g/100

mL at 20 °C

Solubility in Other

Solvents

Slightly soluble in

acetone; Insoluble in

ethanol, diethyl ether,

and benzene

pH of Solution 6.5 - 8.5

For a 60% solution or

typical liquid fertilizer

formulation

Vapor Pressure 0 mmHg

Chemical Properties and Reactivity
Stability and Decomposition
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Ammonium thiosulfate exhibits limited stability, particularly with changes in temperature and

chemical environment.

Thermal Decomposition: The anhydrous salt is unstable and decomposes when heated

above 100°C, breaking down into ammonium sulfite and sulfur. At 150°C, it decomposes

more completely to form ammonium sulfite, sulfur, ammonia, hydrogen sulfide, and water.

Aqueous Solution Stability: In aqueous solutions, decomposition is slow below 50°C but

accelerates at higher temperatures. Concentrated solutions will gradually decompose above

50°C, and prolonged standing of an aqueous solution can lead to the precipitation of sulfur.

The solid material is stable under appropriate storage conditions, preferably in a cool, dry

place, and for solutions, in a closed container filled with ammonia.

Reactions with Acids and Oxidizers
Ammonium thiosulfate reacts readily with both acids and strong oxidizing agents.

Reaction with Strong Acids: When reacted with strong acids like hydrochloric acid (HCl), it

undergoes a double displacement reaction to form ammonium chloride and the unstable

thiosulfuric acid (H₂S₂O₃).

Incompatibility with Oxidizers: It is incompatible with strong oxidizers such as chlorates,

nitrates, and nitrites. Mixtures with sodium chlorate can lead to an exothermic reaction that

may become explosive. These reactions can release toxic gases including ammonia,

hydrogen sulfide, and sulfur trioxide.

Role as a Reducing Agent
Ammonium thiosulfate functions as a reducing agent, a property utilized in several industrial

applications.

Photography: It is used as a "rapid fixer" in photography to dissolve unexposed silver halides

from photographic emulsions.

Metallurgy: It is employed in the leaching of gold and silver as a less toxic alternative to

cyanide, forming strong complexes with these metals.
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Corrosivity
Ammonium thiosulfate solutions can be corrosive to certain metals.

It seriously corrodes copper-based alloys.

High silicon cast iron shows reasonable resistance.

Stainless steels exhibit good resistance with low corrosion rates.

Due to its generally non-corrosive nature towards certain materials, it can be stored in mild

steel or aluminum vessels.

Experimental Protocols
Detailed experimental procedures for characterizing ammonium thiosulfate would follow

standard laboratory methodologies for inorganic salts. Below are outlines for determining key

properties.

Determination of Aqueous Solubility
Objective: To quantify the mass of ammonium thiosulfate that can dissolve in a given volume

of water at a specific temperature.

Methodology (Isothermal Saturation Method):

Preparation: Add an excess amount of ammonium thiosulfate crystals to a known volume

of deionized water in a sealed, temperature-controlled vessel (e.g., a jacketed beaker

connected to a water bath).

Equilibration: Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) at a

constant, recorded temperature to ensure the solution reaches saturation equilibrium.

Sampling: Cease stirring and allow the undissolved solid to settle. Carefully extract a known

volume of the clear, saturated supernatant using a pre-warmed pipette to prevent premature

crystallization.
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Analysis: Weigh the collected aliquot of the saturated solution. Evaporate the water from the

sample in a drying oven at a temperature below its decomposition point (e.g., 70-80°C) until

a constant weight of the dry ammonium thiosulfate residue is achieved.

Calculation: The solubility is calculated as the mass of the dried residue per mass or volume

of water. The experiment should be repeated at various temperatures to generate a solubility

curve.

Analysis of Thermal Decomposition
Objective: To determine the decomposition temperature and identify the resulting products.

Methodology (Thermogravimetric Analysis - TGA):

Instrument Setup: Calibrate a Thermogravimetric Analyzer according to the manufacturer's

specifications.

Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of dry,

crystalline ammonium thiosulfate into the TGA sample pan.

Thermal Program: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a

constant rate (e.g., 10 °C/min) from ambient temperature up to a temperature beyond its

decomposition, for instance, 300°C.

Data Collection: The instrument will record the mass of the sample as a function of

temperature. The onset temperature of mass loss indicates the beginning of decomposition.

Product Analysis (Optional): For identification of gaseous decomposition products, the TGA

can be coupled with a mass spectrometer (MS) or a Fourier-transform infrared spectrometer

(FTIR) to analyze the off-gas in real-time.

Measurement of Solution pH
Objective: To determine the pH of an aqueous solution of ammonium thiosulfate.

Methodology (Potentiometric pH Measurement):
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Preparation of Solution: Prepare a solution of known concentration (e.g., a 60% w/w solution

as commonly cited) by dissolving a weighed amount of ammonium thiosulfate in deionized

water.

pH Meter Calibration: Calibrate a standard laboratory pH meter using at least two, preferably

three, standard buffer solutions that bracket the expected pH range (e.g., pH 4.0, 7.0, and

10.0).

Measurement: Immerse the calibrated pH electrode into the prepared ammonium
thiosulfate solution. Gently stir the solution and allow the reading to stabilize.

Recording: Record the stable pH value and the temperature of the solution, as pH is

temperature-dependent.

Visualizing Property Relationships
The following diagram illustrates the logical relationships between the key properties and

reactions of ammonium thiosulfate.
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Ammonium Thiosulfate
((NH₄)₂S₂O₃)

Physical Properties

is characterized by

Chemical Properties

exhibits

White Crystalline Solid
(Hygroscopic) High Water Solubility1.679 g/cm³ pH 6.5 - 8.5 (Solution) Decomposition

includes

Reactivity

includes

Key Applications

leads to

Products:
Ammonium Sulfite, Sulfur,

Ammonia, H₂S

Heat (>100°C)

Products:
Thiosulfuric Acid (unstable),

Toxic Gases (SOx, H₂S)

Strong Acids (e.g., HCl) Strong Oxidizers
(e.g., Chlorates)

Fertilizer (N & S source)Photographic Fixer Gold/Silver Leaching

Click to download full resolution via product page

Caption: Logical flow of ammonium thiosulfate properties and reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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